Cas no 475487-15-1 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-)

The compound 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- is a structurally advanced pyrrolopyrimidine derivative with potential applications in medicinal chemistry and drug discovery. Its key features include a cis-3-(aminomethyl)cyclobutyl substituent, which enhances conformational rigidity, and a 3-(phenylmethoxy)phenyl group, contributing to improved binding affinity in target interactions. The presence of the 4-amine moiety on the pyrrolopyrimidine core facilitates hydrogen bonding, making it a valuable scaffold for kinase inhibition or other therapeutic targets. This compound’s well-defined stereochemistry and functional group diversity make it suitable for structure-activity relationship (SAR) studies and the development of novel bioactive molecules.
7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- structure
475487-15-1 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-
CAS No:475487-15-1
MF:C24H25N5O
MW:399.488204717636
CID:5234737
Update Time:2025-06-09

7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-
    • Inchi: 1S/C24H25N5O/c25-12-17-9-19(10-17)29-13-21(22-23(26)27-15-28-24(22)29)18-7-4-8-20(11-18)30-14-16-5-2-1-3-6-16/h1-8,11,13,15,17,19H,9-10,12,14,25H2,(H2,26,27,28)/t17-,19+
    • InChI Key: MINLECAKOASWQA-IZAXUBKRSA-N
    • SMILES: C1=NC(N)=C2C(C3=CC=CC(OCC4=CC=CC=C4)=C3)=CN([C@@H]3C[C@H](CN)C3)C2=N1

7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM545857-1g
7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-
475487-15-1 95%+
1g
$11000 2024-07-16

7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- Related Literature

Additional information on 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-

Comprehensive Overview of 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- (CAS No. 475487-15-1)

The compound 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- (CAS No. 475487-15-1) is a highly specialized organic molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a pyrrolopyrimidine core and a cyclobutyl substituent, makes it a promising candidate for targeting specific biological pathways. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the fields of oncology and immunology.

One of the key features of 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- is its aminomethylcyclobutyl moiety, which enhances its binding affinity to certain protein targets. This structural characteristic has drawn attention from scientists exploring kinase inhibitors, a hot topic in modern drug development. Kinase inhibitors are widely studied for their role in treating cancers and autoimmune diseases, aligning with current trends in precision medicine.

The phenylmethoxyphenyl group in this compound further contributes to its pharmacological profile by improving solubility and bioavailability. These properties are critical for oral drug formulations, a major focus area in the pharmaceutical industry. With the rise of AI-driven drug design and computational chemistry, compounds like CAS No. 475487-15-1 are being scrutinized for their potential to accelerate the development of next-generation therapeutics.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in targeted therapy. The 7H-Pyrrolo[2,3-d]pyrimidin-4-amine scaffold is particularly noteworthy for its versatility in modulating enzyme activity. This has led to increased searches for related compounds in academic and industrial databases, reflecting the growing interest in structure-activity relationships (SAR) and lead optimization.

Another area of interest is the compound's potential role in immunomodulation. With the global focus on immunotherapy, researchers are exploring how CAS No. 475487-15-1 might interact with immune checkpoints or cytokine signaling pathways. Such investigations are often linked to searches for novel immunotherapeutic agents and biomarker discovery, highlighting the compound's relevance in cutting-edge medical research.

The synthesis and characterization of 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- also present opportunities for innovation in green chemistry. Sustainable synthesis methods are a priority for the pharmaceutical sector, and this compound's complex structure offers a platform for developing catalytic processes and atom-efficient reactions.

From a commercial perspective, CAS No. 475487-15-1 is gaining traction as a research chemical for academic and industrial labs. Its inclusion in high-throughput screening libraries underscores its potential to identify new drug candidates. Frequently searched terms like custom synthesis and bulk suppliers indicate a robust market interest in this compound.

In summary, 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to materials science, make it a compound worth watching in the coming years. As research continues to unfold, this molecule may well become a cornerstone in the development of innovative therapies and technologies.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.